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Compound of Interest

Compound Name: Solanone

Cat. No.: B154384

This document provides essential safety and logistical information for handling Solanine in a
laboratory setting. The guidance is intended for researchers, scientists, and drug development
professionals.

Note on Chemical Name: The term "Solanone" was specified. However, safety literature
predominantly refers to "Solanine," a well-documented glycoalkaloid toxin. Given the focus on
laboratory safety for a research audience, this guide addresses the protocols for Solanine
(CAS No. 20562-02-1), assuming "Solanone" is a potential misspelling. If you are working with
the fragrance ingredient Solanone (CAS No. 1937-54-8), please consult its specific Safety
Data Sheet (SDS), as handling requirements may differ.

Hazard Summary and Classification

Solanine is classified as a toxic substance, and its handling requires strict adherence to safety
protocols. The primary route of acute toxicity is ingestion.[1][2]

The substance is classified according to the Globally Harmonized System (GHS).[3][4]

. Hazard ] ]
Classification Hazard Class Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if ~ l*.Exclamation _
3.10 Warning[4]
Oral (Category 4) swallowed.[4][5] Mark
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Personal Protective Equipment (PPE) Protocol

Appropriate PPE is mandatory to prevent exposure when handling Solanine.[6] All PPE should
be selected based on a thorough risk assessment and cleaned or disposed of according to the
manufacturer's instructions.[6]

1. Eye and Face Protection:

e Required: Wear safety goggles with side protection that conform to EN 166 standards.[4][5]
[7]

o For Splash Risk: If there is a risk of splashing, a face shield should be worn in addition to
safety goggles.[7]

2. Skin Protection:

o Gloves: Chemical-resistant gloves (tested according to EN 374) are required.[4][5] Suitable
materials include nitrile rubber, neoprene, or butyl rubber.[6] Always inspect gloves for tears
or holes before use and wash them before removal.

o Lab Coat/Coveralls: A professional lab coat is required. For tasks with a higher risk of dust
generation or splashes, consider certified protective workwear (e.g., according to EN 1SO
27065) or disposable coveralls.[7][8]

3. Respiratory Protection:

e Required for Solids: When handling Solanine powder or in any situation where dust may be
generated, respiratory protection is necessary.[5]

o Type: Use a certified particle-filtering half mask (e.g., N95, FFP2) or a half mask with
appropriate particulate filters.[7][8] Ensure the mask has a tight fit.[7]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the workflow for safely handling Solanine from preparation to post-
experiment cleanup.

1. Preparation:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.uky.edu/Ag/Entomology/PSEP/5protective.html
https://www.uky.edu/Ag/Entomology/PSEP/5protective.html
https://www.carlroth.com/medias/SDB-4180-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQyNDV8YXBwbGljYXRpb24vcGRmfGFEbG1MMmhqTWk4NU1UZ3lNamcwTURJeE56a3dMMU5FUWw4ME1UZ3dYMGRDWDBWT0xuQmtaZ3w3NDdmYTIyY2ZiM2E1YjE4OTU0MDk0NmY1ZWYzOGNjZmE3MmI1ZTgyNzM0MDZhYjNkZWIwNGMwYjYyMmRhYmVj
http://static.mercateo.com/0b/77be6e986c684c39924b7876106663d5/pdf/SDB_4180_GB_EN.pdf?v=4
https://www.kerbl.com/en/protective-equipment/protective-gear/plant-protection
https://www.kerbl.com/en/protective-equipment/protective-gear/plant-protection
https://www.carlroth.com/medias/SDB-4180-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQyNDV8YXBwbGljYXRpb24vcGRmfGFEbG1MMmhqTWk4NU1UZ3lNamcwTURJeE56a3dMMU5FUWw4ME1UZ3dYMGRDWDBWT0xuQmtaZ3w3NDdmYTIyY2ZiM2E1YjE4OTU0MDk0NmY1ZWYzOGNjZmE3MmI1ZTgyNzM0MDZhYjNkZWIwNGMwYjYyMmRhYmVj
http://static.mercateo.com/0b/77be6e986c684c39924b7876106663d5/pdf/SDB_4180_GB_EN.pdf?v=4
https://www.uky.edu/Ag/Entomology/PSEP/5protective.html
https://www.kerbl.com/en/protective-equipment/protective-gear/plant-protection
https://plantproducts.com/ca-en/category/golf-and-sod-farms-equipment-personal-protective-equipment-ppe
http://static.mercateo.com/0b/77be6e986c684c39924b7876106663d5/pdf/SDB_4180_GB_EN.pdf?v=4
https://www.kerbl.com/en/protective-equipment/protective-gear/plant-protection
https://plantproducts.com/ca-en/category/golf-and-sod-farms-equipment-personal-protective-equipment-ppe
https://www.kerbl.com/en/protective-equipment/protective-gear/plant-protection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Designate a specific area for handling Solanine, preferably within a chemical fume hood or a
well-ventilated space.[5][9]

Ensure an eyewash station and safety shower are accessible.
Assemble all necessary equipment and PPE before handling the chemical.

Prepare for waste disposal by labeling a dedicated, sealable container for hazardous waste.

[4]
. Handling:
Don all required PPE as specified above.
Handle the substance carefully to avoid dust formation.[5]
Do not eat, drink, chew gum, or use tobacco products in the handling area.[3][6]
Keep the container tightly closed when not in use.[9]
. Post-Handling & Cleanup:
Decontaminate the work surface using an appropriate cleaning agent.

Carefully remove PPE, starting with gloves (wash them first), then goggles and lab coat.
Wash hands thoroughly with soap and water after work.[4][5]

Store Solanine in a cool, dry, and locked-up place.[5][9]
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Caption: Workflow for Safe Handling of Solanine.
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Disposal Plan

All Solanine waste, including empty containers and contaminated disposables (e.g., gloves,
wipes), must be treated as hazardous waste.[4]

» Solid Waste: Collect all solid waste, including residual powder and contaminated materials,
in a clearly labeled, sealable hazardous waste container.

 Liquid Waste: Do not dispose of Solanine solutions down the drain.[4][5] Collect in a
designated, sealed hazardous waste container compatible with the solvent used.

e Final Disposal: Dispose of all waste containers through an approved waste disposal plant or
your institution's environmental health and safety (EHS) office.[3][4]

Don Spill-Response PPE
(incl. Respirator)

Evacuate Immediate Area
Alert Colleagues

Contain Spill Place Waste in
(Use absorbent for liquids) Hazardous Waste Container

Click to download full resolution via product page

Caption: Logical Flow for Solanine Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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